Cas no 898787-66-1 ( )
structure
Product Name:
CAS No:898787-66-1
MF:C16H12ClNO
MW:269.725583076477
CID:873210
PubChem ID:24726072
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-[3-(4-chlorophenyl)propanoyl]benzonitrile
- 3-(4-CHLOROPHENYL)-2'-CYANOPROPIOPHENONE
- MFCD03843458
- DTXSID20644465
- AKOS016021860
- 898787-66-1
-
-
- MDL： MFCD03843458
- Inchi： 1S/C16H12ClNO/c17-14-8-5-12(6-9-14)7-10-16(19)15-4-2-1-3-13(15)11-18/h1-6,8-9H,7,10H2
- InChI Key： SJPNTCAOOICDSN-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)CCC(C1C=CC=CC=1C#N)=O
Computed Properties
- Exact Mass: 269.06100
- Monoisotopic Mass: 269.0607417g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- PSA: 40.86000
- LogP: 4.02718
Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 206207-1g |
3-(4-chlorophenyl)-2'-cyanopropiophenone |
898787-66-1 | 97% | 1g |
￡540.00 | 2022-02-28 | |
| Fluorochem | 206207-2g |
3-(4-chlorophenyl)-2'-cyanopropiophenone |
898787-66-1 | 97% | 2g |
￡1013.00 | 2022-02-28 | |
| Fluorochem | 206207-5g |
3-(4-chlorophenyl)-2'-cyanopropiophenone |
898787-66-1 | 97% | 5g |
￡2025.00 | 2022-02-28 | |
| A2B Chem LLC | AH91636-1g |
3-(4-Chlorophenyl)-2'-cyanopropiophenone |
898787-66-1 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AH91636-2g |
3-(4-Chlorophenyl)-2'-cyanopropiophenone |
898787-66-1 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AH91636-5g |
3-(4-Chlorophenyl)-2'-cyanopropiophenone |
898787-66-1 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1658551-1g |
2-(3-(4-Chlorophenyl)propanoyl)benzonitrile |
898787-66-1 | 98% | 1g |
￥7728.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1658551-2g |
2-(3-(4-Chlorophenyl)propanoyl)benzonitrile |
898787-66-1 | 98% | 2g |
￥14479.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1658551-5g |
2-(3-(4-Chlorophenyl)propanoyl)benzonitrile |
898787-66-1 | 98% | 5g |
￥25088.00 | 2024-04-26 |
Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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